Cas no 1804775-30-1 (Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate)
Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate
-
- Inchi: 1S/C10H9F4NO4/c1-18-8(17)3-5-2-7(16)15-6(4-11)9(5)19-10(12,13)14/h2H,3-4H2,1H3,(H,15,16)
- InChI Key: ODWWPKRDWJVCTA-UHFFFAOYSA-N
- SMILES: FCC1=C(C(=CC(N1)=O)CC(=O)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 453
- XLogP3: 0.6
- Topological Polar Surface Area: 64.599
Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094479-1g |
Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate |
1804775-30-1 | 97% | 1g |
$1,564.50 | 2022-04-01 |
Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate
Introduction to Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804775-30-1)
Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1804775-30-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The presence of both fluoromethyl and trifluoromethoxy substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.
The chemical structure of Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate consists of a pyridine ring substituted with a hydroxyl group at the 6-position, an acetate moiety at the 4-position, a fluoromethyl group at the 2-position, and a trifluoromethoxy group at the 3-position. This arrangement of functional groups creates a molecule with high potential for interactions with biological targets, including enzymes and receptors. The fluorine atoms, in particular, play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound, enhancing its metabolic stability and binding affinity.
In recent years, there has been a growing interest in the development of fluorinated pyridines as pharmacophores due to their ability to improve drug efficacy and selectivity. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to enhance their bioavailability, reduce metabolic degradation, and increase their binding affinity to biological targets. Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate exemplifies these advantages, making it a promising candidate for further investigation in drug discovery.
The synthesis of Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of a pyridine derivative followed by functional group transformations that introduce the fluoromethyl, trifluoromethoxy, hydroxyl, and acetate groups in sequence. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are often employed to achieve high yields and purity.
The biological activity of Methyl 2-(fluoromethyl)-6-hydroxy-3-(
The impact of fluorine substitution on the pharmacological properties of Methyl 2-(
In clinical settings, Methyl 2-(
The future prospects for Methyl 2-(
In conclusion, Methyl 2-(
1804775-30-1 (Methyl 2-(fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)